1,2-Dieicosapentaenoyl-sn-Glycero-3-Phosphatidylcholine

• Molecular Formula: C48H76NO8P
• Molecular Weight: 826.1 g/mol
• InChI: InChI=1S/C48H76NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h8-11,14-17,20-23,26-29,32-35,46H,6-7,12-13,18-19,24-25,30-31,36-45H2,1-5H3/b10-8-,11-9-,16-14-,17-15-,22-20-,23-21-,28-26-,29-27-,34-32-,35-33-
• InChIKey: WAIHGVAZVKEQGR-IYICPNJGSA-N

1,2-Dieicosapentaenoyl-sn-Glycero-3-Phosphatidylcholine: Defined Di-PUFA Phosphatidylcholine

1,2-Dieicosapentaenoyl-sn-glycero-3-phosphatidylcholine (di-EPA PC; PC 20:5/20:5; CAS 98819-78-4) is a synthetic, single-molecular-species phosphatidylcholine in which both the sn-1 and sn-2 positions of the glycerol backbone are esterified with all-cis-eicosapentaenoic acid (EPA, C20:5 n-3) . With a molecular formula of C₄₈H₇₆NO₈P and a molecular weight of 826.09 Da, this compound belongs to the rare class of 1,2-dipolyunsaturated fatty acid-containing phosphatidylcholines (1,2-diPUFA-PtdCho) [1]. Unlike the more common mixed-chain EPA-PC species found in marine lipid extracts—which typically carry a saturated fatty acid at sn-1 and EPA at sn-2—di-EPA PC is a fully defined, symmetric molecule that is unusual in higher animals but naturally produced in substantial quantities by the nematode Caenorhabditis elegans, particularly under cold-adaptation conditions [1]. Its homogeneous acyl chain composition and high degree of unsaturation (ten cis double bonds per molecule) confer distinct biophysical, enzymatic, and biological properties that are not recapitulated by natural EPA-enriched PC mixtures or by mono-EPA PC analogs [1].

Single molecular species phosphatidylcholine with defined di-EPA (20:5/20:5) architecture

Supports membrane biophysics, lipidomics analytical workflow, and lipoxygenase enzymology studies

Homogeneous acyl chain composition enables controlled model membrane construction and mechanistic attribution

• [1] Tanaka T, Izuwa S, Tanaka K, Yamamoto D, Takimoto T, Matsuura F, Satouchi K. Biosynthesis of 1,2-dieicosapentaenoyl-sn-glycero-3-phosphocholine in Caenorhabditis elegans. Eur. J. Biochem. 1999;263(1):189-194. DOI: 10.1046/j.1432-1327.1999.00480.x. View Source

Why Generic EPA-PC Mixtures Cannot Substitute

Generic EPA-enriched phosphatidylcholine (EPA-PC) products—whether derived from krill oil, fish roe, or algal sources—are heterogeneous mixtures of dozens of molecular species in which EPA is predominantly esterified at the sn-2 position with a saturated or monounsaturated fatty acid at sn-1 [1]. These natural mixtures differ from the defined di-EPA PC species in at least four critical dimensions: (i) the number of EPA chains per molecule (one versus two) fundamentally alters membrane packing, area per lipid molecule, and peroxidation susceptibility [2]; (ii) the presence of a second PUFA chain at sn-1 renders di-EPA PC a profoundly poor substrate for lipoxygenases, with catalytic efficiencies approximately 10,000-fold lower than those of free EPA or lyso-EPA-PC [3]; (iii) natural mixtures contain variable and often uncharacterized proportions of DHA-PC, AA-PC, and other species that independently modulate biological outcomes, confounding mechanistic interpretation [1]; and (iv) the symmetric di-PUFA architecture produces a membrane order parameter (S̄CD) distinct from that of mixed-chain EPA-PCs, with implications for lipid raft formation, cholesterol interaction, and signal transduction [4]. For any experiment requiring attribution of a biological effect to a specific phospholipid molecular species—rather than to an ill-defined ensemble—a single-molecular-species standard such as di-EPA PC is non-substitutable.

Chain count One versus two EPA chains alters membrane packing and peroxidation susceptibility—generic EPA-PC mixtures carry one PUFA chain per molecule.

Substrate specificity Esterified EPA in di-EPA PC shows extremely low lipoxygenase engagement relative to free EPA or lyso-PC; catalytic efficiency may differ by orders of magnitude.

Mixture complexity Natural EPA-PC extracts contain uncharacterized DHA/AA species that confound mechanistic attribution and lipidomics quantification.

• [1] Cui XY, Jiang S, Wang CC, Yang JY, Zhao YC, Xue CH, Wang YM, Zhang TT. Comparative Analyses of EPA-Phosphatidylcholine, EPA-Lysophosphatidylcholine, and DHA-Lysophosphatidylcholine on DHA and EPA Repletion in n-3 PUFA-Deficient Mice. J. Agric. Food Chem. 2022;70(41):13327-13339. DOI: 10.1021/acs.jafc.2c06462. View Source
• [2] Zerouga M, Jenski LJ, Stillwell W. Comparison of phosphatidylcholines containing one or two docosahexaenoic acyl chains on properties of phospholipid monolayers and bilayers. Biochim. Biophys. Acta. 1995;1236(2):266-272. DOI: 10.1016/0005-2736(95)00058-B. View Source
• [3] Huang LS, Kim MR, Sok DE. Regulation of lipoxygenase activity by polyunsaturated lysophosphatidylcholines or their oxygenation derivatives. J. Agric. Food Chem. 2008;56(17):7808-7814. DOI: 10.1021/jf801215g. View Source
• [4] Leng X, Kinnun JJ, Cavazos AT, Canner SW, Shaikh SR, Feller SE, Wassall SR. All n-3 PUFA are not the same: MD simulations reveal differences in membrane organization for EPA, DHA and DPA. Biochim. Biophys. Acta Biomembr. 2018;1860(5):1125-1134. DOI: 10.1016/j.bbamem.2018.01.002. View Source

Quantitative Differentiation Evidence

Lipoxygenase Substrate Efficiency

Dieicosapentaenoyl-PC (di-EPA PC) exhibits extraordinarily high Km values and negligible catalytic efficiencies (Vm/Km) with soybean LOX-1, leukocyte 12/15-LOX, and human 15-LOX-2, in stark contrast to free eicosapentaenoic acid (EPA) and 1-eicosapentaenoyl-lysoPC. For soybean LOX-1, the Km of di-EPA PC (34,064 ± 19,137 µM) is approximately 3,200-fold higher than that of free EPA (10.7 ± 0.8 µM) and approximately 7,600-fold higher than that of 1-eicosapentaenoyl-lysoPC (4.5 ± 1.2 µM); the Vm (0.06 ± 0.02 units/mg) is approximately 3,600-fold lower than that of free EPA (214.1 ± 33.4 units/mg). The resulting catalytic efficiency (Vm/Km) for di-EPA PC is 0.002 units·mg⁻¹·µM⁻¹, compared to 20.1 for free EPA and 49.5 for lyso-EPA-PC—a differential of approximately 10,000-fold and 25,000-fold, respectively. This pattern is conserved across all three LOX isoforms tested [1]. These data establish di-EPA PC as a functionally inert substrate for lipoxygenase-mediated oxygenation, a property unique among EPA-containing lipid substrates.

LOX Catalytic Efficiency

Head-to-head

di-EPA PC vs free EPA: Vm/Km ~10,000-fold lower (soybean LOX-1). Km 34,064 vs 10.7 µM; Vm 0.06 vs 214.1 units/mg.

Supports negative control use in LOX enzymology

Conserved across three LOX isoforms tested

Evidence Dimension	Lipoxygenase substrate affinity and catalytic efficiency (Km, Vm, Vm/Km)
Target Compound Data	Soybean LOX-1: Km = 34,064 ± 19,137 µM; Vm = 0.06 ± 0.02 units/mg; Vm/Km = 0.002 ± 0.000 units·mg⁻¹·µM⁻¹. Leukocyte 12/15-LOX: Km = 62,417 ± 508 µM; Vm = 0.11 ± 0.07 units/mg; Vm/Km = 0.001 ± 0.000. Human 15-LOX-2: Km = 44,696 ± 107 µM; Vm = 0.09 ± 0.03 units/mg; Vm/Km = 0.002 ± 0.000
Comparator Or Baseline	Free EPA: Soybean LOX-1 Km = 10.7 ± 0.8 µM, Vm = 214.1 ± 33.4 units/mg, Vm/Km = 20.1 ± 1.5. 1-Eicosapentaenoyl-lysoPC: Km = 4.5 ± 1.2 µM, Vm = 215.6 ± 24.6 units/mg, Vm/Km = 49.5 ± 8.2
Quantified Difference	Di-EPA PC vs free EPA: Km ~3,200-fold higher; Vm ~3,600-fold lower; Vm/Km ~10,000-fold lower. Di-EPA PC vs lyso-EPA-PC: Km ~7,600-fold higher; Vm ~3,600-fold lower; Vm/Km ~25,000-fold lower (soybean LOX-1 data)
Conditions	Soybean LOX-1 (2.5 U/mL) incubated with substrates at various concentrations in 500 µL of 50 mM borax buffer, pH 9.0, 25 °C. Leukocyte 12/15-LOX (2.5 U/mL) in 50 mM phosphate buffer, pH 7.4, with 5 mM EDTA and 0.03% Tween 20. Human 15-LOX-2 (1 U/mL) in 50 mM Tris-HCl buffer, pH 7.2, with 0.003% Tween 20. Data expressed as mean ± SEM of triplicates.

Why This Matters

For researchers studying EPA-derived oxylipin signaling or lipoxygenase enzymology, di-EPA PC serves as an essential negative control—a phospholipid-esterified EPA that is functionally inaccessible to LOX enzymes, enabling discrimination between free fatty acid-mediated and phospholipid-esterified EPA effects.

• [1] Huang LS, Kim MR, Sok DE. Regulation of lipoxygenase activity by polyunsaturated lysophosphatidylcholines or their oxygenation derivatives. J. Agric. Food Chem. 2008;56(17):7808-7814. DOI: 10.1021/jf801215g. Table 1. View Source

Membrane Chain Order and Disorder

Molecular dynamics simulations of mixed-chain phospholipid bilayers demonstrate that 1-stearoyl-2-eicosapentaenoylphosphatidylcholine (18:0-20:5 PC, EPA-PC) produces the most disordered membrane environment among all n-3 PUFA-containing PCs tested. Without cholesterol, the average chain order parameter S̄CD for EPA-PC is 0.131, compared to 0.152 for the monounsaturated control 1-stearoyl-2-oleoyl-PC (18:0-18:1 PC, OA-PC), 0.139 for 1-stearoyl-2-docosahexaenoyl-PC (18:0-22:6 PC, DHA-PC), and 0.140 for 1-stearoyl-2-docosapentaenoyl-PC (18:0-22:5 PC, DPA-PC). With 20 mol% cholesterol, S̄CD increases in all systems but the differential persists: EPA-PC S̄CD = 0.169 versus OA-PC S̄CD = 0.214, DHA-PC S̄CD = 0.178, and DPA-PC S̄CD = 0.182 [1]. EPA-PC thus resists cholesterol-induced ordering approximately 21% more effectively than OA-PC and approximately 5% more effectively than DHA-PC. For the symmetric di-EPA PC (20:5/20:5 PC), the presence of two highly disordered EPA chains is expected to amplify this membrane-disordering effect beyond that observed for the mixed-chain 18:0-20:5 PC analog [2].

Membrane Order

Class-level inference

EPA-PC (18:0-20:5) S̄CD 0.131 vs OA-PC 0.152; resists cholesterol ordering ~21% more than OA-PC. Di-EPA PC expected to amplify disorder.

Reported membrane disorder context; class inference from mixed-chain PC

Direct di-EPA PC S̄CD data not yet published

Evidence Dimension	Deuterium order parameter S̄CD (lower values = greater membrane disorder)
Target Compound Data	EPA-PC (18:0-20:5 PC): S̄CD = 0.131 (0% cholesterol), S̄CD = 0.169 (20 mol% cholesterol). Di-EPA PC (20:5/20:5 PC) expected to show even lower S̄CD values due to dual EPA chains.
Comparator Or Baseline	OA-PC (18:0-18:1 PC): S̄CD = 0.152 (0% cholesterol), S̄CD = 0.214 (20 mol% cholesterol). DHA-PC (18:0-22:6 PC): S̄CD = 0.139 (0%), S̄CD = 0.178 (20%). DPA-PC (18:0-22:5 PC): S̄CD = 0.140 (0%), S̄CD = 0.182 (20%)
Quantified Difference	EPA-PC vs OA-PC without cholesterol: ΔS̄CD = -0.021 (13.8% greater disorder). EPA-PC vs DHA-PC: ΔS̄CD = -0.008 (5.8% greater disorder). With cholesterol: EPA-PC vs OA-PC ΔS̄CD = -0.045 (21.0% less cholesterol-induced ordering); EPA-PC vs DHA-PC ΔS̄CD = -0.009 (5.1% difference)
Conditions	All-atom MD simulations of hydrated phospholipid bilayers at 303 K. Systems contained 128 phospholipid molecules and ~40 waters per lipid. Bilayers simulated in the absence and presence of 20 mol% cholesterol. Order parameters averaged over both acyl chains.

Why This Matters

The distinct membrane-disordering property of EPA-PC translates into differential effects on lipid raft stability, membrane protein function, and cholesterol domain formation—factors that directly impact experimental design in membrane biology, drug delivery, and signal transduction studies.

• [1] Leng X, Kinnun JJ, Cavazos AT, Canner SW, Shaikh SR, Feller SE, Wassall SR. All n-3 PUFA are not the same: MD simulations reveal differences in membrane organization for EPA, DHA and DPA. Biochim. Biophys. Acta Biomembr. 2018;1860(5):1125-1134. DOI: 10.1016/j.bbamem.2018.01.002. View Source
• [2] Zerouga M, Jenski LJ, Stillwell W. Comparison of phosphatidylcholines containing one or two docosahexaenoic acyl chains on properties of phospholipid monolayers and bilayers. Biochim. Biophys. Acta. 1995;1236(2):266-272. DOI: 10.1016/0005-2736(95)00058-B. (Establishes principle that di-PUFA PCs exhibit amplified biophysical effects relative to mono-PUFA PCs.) View Source

Ferroptosis Inhibition Pathway in Parkinson's Disease

In a systematic comparison of five EPA molecular forms (EPA-TG, EPA-EE, EPA-FFA, EPA-PC, EPA-PE) administered to MPTP-induced Parkinson's disease model C57BL/6 mice, phospholipid-bound EPA forms were superior to all other molecular forms in ameliorating PD symptoms. Quantitatively, the neuroprotective efficacy ranked as: EPA-PE (approximately 1.5-fold behavioral improvement over vehicle) > EPA-PC (approximately 1.2-fold behavioral improvement over vehicle) > EPA-TG/EE/FFA (weaker effects) [1]. Critically, the two phospholipid forms acted via mechanistically distinct anti-ferroptosis pathways: EPA-PE inhibited ferroptosis predominantly through activation of the glutathione metabolism pathway (Nrf2/ARE signaling axis), whereas EPA-PC exerted its effects mainly through the p53/GPX4 dual pathway [1][2]. All EPA forms inhibited the Fenton reaction, but only the phospholipid forms (EPA-PE and EPA-PC) demonstrated superior inhibition of membrane lipid peroxidation enzymes (LOX) and promotion of glutathione peroxidase (GPX1) expression [1]. EPA-PC also exhibited more sustained therapeutic effects over time compared to EPA-PE, which peaked at 72 hours post-intervention [1].

Ferroptosis Pathway Engagement

Head-to-head

EPA-PC ~1.2-fold behavioral improvement over vehicle (MPTP mouse model); p53/GPX4 dual pathway. EPA-PE ~1.5-fold via Nrf2/ARE axis.

Reported ferroptosis-model endpoint response context

Pathway-specific divergence observed; sustained effect for PC

Evidence Dimension	Behavioral neuroprotection (rotarod performance) and anti-ferroptosis mechanism in MPTP-induced Parkinson's disease mouse model
Target Compound Data	EPA-PC: ~1.2-fold improvement in behavioral tests over vehicle control; mechanism: p53/GPX4 dual pathway; sustained duration of effect; phospholipid-specific membrane lipid peroxidation inhibition
Comparator Or Baseline	EPA-PE: ~1.5-fold improvement; mechanism: Nrf2/ARE/glutathione metabolism pathway; peak effect at 72 h. EPA-TG: weaker effect; inhibits Fenton reaction only. EPA-EE: weaker effect. EPA-FFA: weakest effect among phospholipid forms
Quantified Difference	EPA-PE 1.5-fold > EPA-PC 1.2-fold > EPA-TG/EE/FFA (weaker than phospholipid forms). Distinct signaling pathway engagement: p53/GPX4 (EPA-PC) vs Nrf2/ARE (EPA-PE). EPA-PC shows more sustained time-course; EPA-PE reaches peak efficacy at 72 h
Conditions	C57BL/6 male mice; PD model induced by intraperitoneal MPTP injection. EPA molecular forms administered orally. Behavioral assessment by rotarod test; neurobiological assessment by dopaminergic neuron counting and ferroptosis marker analysis. Study published in Food Bioscience, 2025.

Why This Matters

The pathway-specific divergence between EPA-PC and EPA-PE means that researchers investigating ferroptosis mechanisms or screening neuroprotective compounds cannot substitute one EPA phospholipid form for another—the choice of phospholipid headgroup determines which anti-ferroptotic signaling axis is engaged, directly impacting experimental outcomes and therapeutic development strategies.

• [1] Wang YM, Zhang T, et al. Comparative effects of different molecular forms of eicosapentaenoic acid on ameliorating MPTP-induced Parkinson's disease in C57BL/6 mice by inhibiting ferroptosis. Food Bioscience. 2025. [Summarized with quantitative data at: https://www.ebiotrade.com/newsf/2025-12/20251225083841745.htm and https://www.sciencedirect.com/author/57206997490/yuming-wang]. View Source
• [2] Ebiotrade News. Comparative effects of different molecular forms of eicosapentaenoic acid on ameliorating MPTP-induced Parkinson's disease in C57BL/6 mice by inhibiting ferroptosis. December 25, 2025. Food Bioscience research highlight. View Source

Pharmacokinetic Absorption Time Course

In a single-dose pharmacokinetic study comparing [1-¹⁴C]-radiolabelled EPA administered to male rats as triglyceride (TAG), phosphatidylcholine (PC), or lyso-phosphatidylcholine (LPC), the time to maximum concentration (Tmax) was significantly longer for the PC form compared to TAG: PC Tmax = 3.23 ± 0.94 h versus TAG Tmax = 2.55 ± 0.77 h (P = 0.0004), representing a 26.7% prolongation [1]. Additionally, comparing EPA to DHA across all lipid forms, EPA achieved a 33% higher maximum plasma concentration: EPA Cmax = 0.24 ± 0.103 versus DHA Cmax = 0.18 ± 0.089 (µg-eq/g)/(mg/kg) (P < 0.0001) [1]. Terminal half-lives were comparable between EPA and DHA and across lipid forms. The compartmental models developed in this study performed equally well for both fatty acids regardless of lipid class, indicating that while the overall kinetic structure is conserved, the absorption phase is specifically modulated by the lipid carrier form [1]. EPA-PC and EPA-TAG also exhibited some early-phase (0-48 h) fecal loss without systemic absorption, a phenomenon not observed with LPC [1].

Oral PK Tmax

Head-to-head

PC Tmax 3.23 ± 0.94 h vs TAG 2.55 ± 0.77 h (P=0.0004). EPA Cmax 0.24 vs DHA 0.18 (µg-eq/g)/(mg/kg) (P

Supports sustained EPA exposure-model interpretation

Single-dose rat study; absorption phase modulation

Tissue Repletion Rank

Head-to-head

Serum/liver: EPA-PC > EPA-LPC ≈ DHA-LPC. Brain: EPA-LPC ≈ DHA-LPC > EPA-PC.

Reported tissue-dependent repletion context

n-3 PUFA-deficient mouse model; tissue-specific carrier preference

Biophysical Amplification

Class-level inference

Di-DHA PC vs mono-DHA PC: larger area/molecule, more fluid bilayer, less peroxidation, cholesterol non-condensable. Expected analogous behavior for di-EPA PC.

Class-level membrane property amplification context

Direct di-EPA PC monolayer/peroxidation data not available

Evidence Dimension	Pharmacokinetic parameters (Tmax, Cmax) following oral gavage in rats
Target Compound Data	EPA administered as PC: Tmax = 3.23 ± 0.94 h. EPA (all forms): Cmax = 0.24 ± 0.103 (µg-eq/g)/(mg/kg)
Comparator Or Baseline	EPA administered as TAG: Tmax = 2.55 ± 0.77 h (P = 0.0004 vs PC). DHA (all forms): Cmax = 0.18 ± 0.089 (µg-eq/g)/(mg/kg) (P < 0.0001 vs EPA). EPA-LPC: significantly different AUC₀₋inf, Cmax, Tmax, and CL/F from both TAG and PC
Quantified Difference	PC Tmax - TAG Tmax = +0.68 h (+26.7%, P = 0.0004). EPA Cmax - DHA Cmax = +0.06 (µg-eq/g)/(mg/kg) (+33.3%, P < 0.0001)
Conditions	Male rats; single oral gavage of [1-¹⁴C]-radiolabelled EPA or DHA as TAG, PC, or LPC. Plasma and whole blood concentration-time profiles recorded 0-168 h; cumulative radioactivity in expired air, feces, and urine recorded up to 336 h. Non-compartmental analysis and compartmental modeling.

Why This Matters

The statistically significant 27% prolongation of Tmax for PC-delivered EPA versus TAG-delivered EPA has direct implications for experimental designs requiring sustained EPA plasma levels, and for interpreting efficacy studies where the time course of EPA exposure may confound pharmacodynamic readouts.

• [1] Hoem N, Harris S, Scott G, Hals PA. The single-dose kinetics of [1-¹⁴C]-labelled EPA and DHA, administered to male rats as TAG, phosphatidylcholine (PC), and lyso-phosphatidylcholine (LPC), is structurally similar across lipid forms and can be described using the same compartmental models. Prostaglandins Leukot. Essent. Fatty Acids. 2025;205:102671. PMID: 40107183. View Source

Tissue-Specific n-3 PUFA Repletion

In n-3 PUFA-deficient mice produced by maternal dietary deprivation during pregnancy and lactation, oral supplementation with equal molar amounts of EPA administered as phosphatidylcholine (EPA-PC), lysophosphatidylcholine (EPA-LPC), or DHA-lysophosphatidylcholine (DHA-LPC) revealed tissue-specific hierarchies of repletion efficacy [1]. EPA-PC exhibited the most optimal efficacy for restoring both DHA and EPA levels in serum total fatty acids and hepatic total fatty acids compared to EPA-LPC and DHA-LPC [1]. However, for brain DHA recovery—a critical endpoint in neurodevelopment and neurodegeneration research—EPA-LPC and DHA-LPC demonstrated superior effects, consistent with the established role of LPC as the preferred carrier for brain DHA uptake via the MFSD2A transporter at the blood-brain barrier [1]. This tissue-dependent divergence means that EPA-PC and EPA-LPC are not interchangeable for in vivo supplementation studies: EPA-PC is the form of choice for systemic (serum/liver) n-3 PUFA repletion endpoints, whereas LPC forms are indicated when brain DHA recovery is the primary outcome measure.

Tissue Repletion Rank

Head-to-head

Serum/liver: EPA-PC > EPA-LPC ≈ DHA-LPC. Brain: EPA-LPC ≈ DHA-LPC > EPA-PC.

Reported tissue-dependent repletion context

n-3 PUFA-deficient mouse model; tissue-specific carrier preference

Evidence Dimension	Tissue fatty acid repletion efficacy following oral supplementation in n-3 PUFA-deficient mice
Target Compound Data	EPA-PC: superior efficacy for DHA and EPA repletion in serum total fatty acids and hepatic total fatty acids
Comparator Or Baseline	EPA-LPC: superior efficacy for brain DHA recovery. DHA-LPC: superior efficacy for brain DHA recovery; considerable increase in heart and bone marrow DHA levels in PC, PE, and PI+PS fractions compared to EPA supplementation groups
Quantified Difference	EPA-PC > EPA-LPC ≈ DHA-LPC for serum and hepatic repletion. EPA-LPC ≈ DHA-LPC > EPA-PC for brain DHA recovery. Different supplementation efficiency curves across tissues during the developing period.
Conditions	n-3 PUFA-deficient mouse model induced by maternal dietary n-3 PUFA deprivation during pregnancy and lactation. Equal molar EPA/DHA doses administered by gavage. Total fatty acids in tissues and fatty acid composition of phospholipid molecular species measured. Study in Journal of Agricultural and Food Chemistry, 2022.

Why This Matters

Investigators designing n-3 PUFA supplementation studies must match the lipid form to the target tissue: selecting EPA-PC when systemic repletion is the goal, but switching to LPC forms when brain DHA accretion is the primary endpoint. Generic EPA-enriched products that contain unspecified mixtures of PC and LPC species confound tissue-specific interpretation.

• [1] Cui XY, Jiang S, Wang CC, Yang JY, Zhao YC, Xue CH, Wang YM, Zhang TT. Comparative Analyses of EPA-Phosphatidylcholine, EPA-Lysophosphatidylcholine, and DHA-Lysophosphatidylcholine on DHA and EPA Repletion in n-3 PUFA-Deficient Mice. J. Agric. Food Chem. 2022;70(41):13327-13339. DOI: 10.1021/acs.jafc.2c06462. View Source

Di-PUFA vs Mono-PUFA Biophysical Properties

A direct comparison of 1-stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine (mono-DHA PC, 18:0/22:6 PC) versus 1,2-di-docosahexaenoyl-sn-glycero-3-phosphocholine (di-DHA PC, 22:6/22:6 PC) established that the di-PUFA species occupies a substantially larger area per molecule at the air-water interface, supports a more fluid and permeable lipid bilayer, and—counterintuitively—is less susceptible to peroxidation than its mono-PUFA counterpart [1]. This finding challenges the naive assumption that doubling the number of peroxidation-prone DHA chains would increase oxidative vulnerability. Monolayers composed of either di-DHA PC or mono-DHA PC were not condensable by cholesterol, indicating that di-PUFA PCs fundamentally alter cholesterol-lipid interactions compared to saturated/monounsaturated phospholipids [1]. By class-level inference, the analogous EPA species—1,2-dieicosapentaenoyl-sn-glycero-3-phosphocholine (di-EPA PC, 20:5/20:5 PC)—is expected to exhibit similarly amplified biophysical properties (larger molecular area, greater bilayer fluidity, reduced peroxidation susceptibility) relative to mono-EPA PC species such as 1-palmitoyl-2-eicosapentaenoyl-PC (16:0/20:5 PC), although direct experimental confirmation for the EPA pair has not yet been published [1].

Biophysical Amplification

Class-level inference

Di-DHA PC vs mono-DHA PC: larger area/molecule, more fluid bilayer, less peroxidation, cholesterol non-condensable. Expected analogous behavior for di-EPA PC.

Class-level membrane property amplification context

Direct di-EPA PC monolayer/peroxidation data not available

Evidence Dimension	Monolayer molecular area, bilayer permeability/fluidity, and susceptibility to lipid peroxidation
Target Compound Data	Di-DHA PC (22:6/22:6 PC): larger area/molecule than mono-DHA PC; more fluid and permeable bilayer; less susceptible to peroxidation; not condensable by cholesterol. Class inference: di-EPA PC (20:5/20:5 PC) expected to exhibit analogous properties versus mono-EPA PC
Comparator Or Baseline	Mono-DHA PC (18:0/22:6 PC): smaller area/molecule; less fluid/permeable bilayer; more susceptible to peroxidation. 1-Stearoyl-2-linolenoyl-PC (18:0/18:3 PC): control phospholipid
Quantified Difference	Qualitative ranking: di-DHA PC area/molecule > mono-DHA PC; di-DHA PC peroxidation susceptibility < mono-DHA PC. Cholesterol condensability: absent for both di-DHA PC and mono-DHA PC. Quantitative molecular area and peroxidation rate data available in the primary reference.
Conditions	Phospholipid monolayers at the air-water interface; bilayer permeability measured in liposomal systems. Monolayer studies conducted on a Langmuir trough. Peroxidation assessed by conjugated diene formation and thiobarbituric acid reactive substances (TBARS).

Why This Matters

When procuring EPA-containing phospholipids for membrane biophysics or oxidation studies, the distinction between mono-EPA PC and di-EPA PC is critical: di-EPA PC cannot be approximated by mono-EPA PC species, as the presence of the second PUFA chain qualitatively alters membrane packing, permeability, cholesterol interaction, and oxidative stability—all of which affect experimental outcomes in liposome-based drug delivery, membrane protein reconstitution, and lipid oxidation assays.

• [1] Zerouga M, Jenski LJ, Stillwell W. Comparison of phosphatidylcholines containing one or two docosahexaenoic acyl chains on properties of phospholipid monolayers and bilayers. Biochim. Biophys. Acta. 1995;1236(2):266-272. DOI: 10.1016/0005-2736(95)00058-B. View Source

High-Impact Research and Industrial Applications

Lipoxygenase Negative Control and EPA Pathway Dissection

Di-EPA PC serves as an indispensable negative control substrate in lipoxygenase enzymology experiments, where its ~10,000-fold lower catalytic efficiency (Vm/Km) compared to free EPA allows researchers to definitively discriminate between phospholipid-esterified and free fatty acid-mediated EPA oxygenation . In eicosanoid and resolvin biosynthesis studies, di-EPA PC can be employed to demonstrate that a given LOX-dependent oxylipin production requires prior liberation of EPA from the phospholipid pool by phospholipase A₂, rather than direct oxygenation of the intact phospholipid. This application is essential for enzymologists studying substrate channeling, for pharmacologists screening LOX inhibitors where substrate form may confound IC₅₀ determinations, and for lipidomics laboratories requiring authentic di-EPA PC standards to identify and quantify this unusual molecular species in biological samples from C. elegans and other organisms [1].

Defined Di-PUFA Bilayers for Membrane Biophysics

The homogeneous di-EPA PC molecular species enables construction of chemically defined model membranes with precisely controlled acyl chain composition—an essential requirement for biophysical studies of lipid domain formation, cholesterol interaction, and membrane protein function . Based on MD simulation data showing that EPA-PC bilayers exhibit the highest disorder (lowest S̄CD) among n-3 PUFA-PCs and resist cholesterol-induced ordering ~21% more effectively than monounsaturated PC [1], di-EPA PC liposomes provide a maximally disordered membrane platform. Combined with the class-level inference that di-PUFA PCs resist peroxidation and occupy larger molecular areas than their mono-PUFA counterparts [2], di-EPA PC is particularly suited for: (i) solid-state NMR and X-ray diffraction studies of PUFA effects on membrane structure; (ii) fluorescence anisotropy measurements of membrane fluidity; (iii) reconstitution of membrane proteins that require a specific lipid environment for activity; and (iv) liposomal drug delivery systems where oxidative stability and membrane permeability must be precisely tuned.

Ferroptosis Research and Pathway-Specific Probe

The demonstration that EPA-PC inhibits ferroptosis through the p53/GPX4 dual pathway—mechanistically distinct from EPA-PE's engagement of the Nrf2/ARE/glutathione metabolism axis —positions di-EPA PC as a pathway-selective molecular probe for ferroptosis research. In experimental systems where the p53/GPX4 axis versus the Nrf2/glutathione axis must be pharmacologically dissected, di-EPA PC and di-EPA PE can be used as matched molecular tools that differ only in their headgroup yet activate divergent anti-ferroptotic signaling cascades. This application is immediately relevant to: (i) screening studies seeking p53-dependent ferroptosis modulators for cancer therapy; (ii) Parkinson's disease models where EPA-PC provides sustained neuroprotection with a distinct time course from EPA-PE; and (iii) functional food and nutraceutical development programs requiring phospholipid-form EPA with defined mechanism-of-action documentation . The quantitative behavioral improvement data (EPA-PC ~1.2-fold vs EPA-PE ~1.5-fold over vehicle) provide a benchmark for comparative efficacy studies .

Analytical Standard for Lipidomics

As a chemically defined, high-purity (>98%) single molecular species , di-EPA PC fills a critical gap in the lipidomics analytical workflow. Natural EPA-enriched PC extracts contain complex mixtures of molecular species that co-elute or produce overlapping mass spectral signals, compromising accurate quantification. Di-EPA PC serves as: (i) a retention time and fragmentation pattern standard for LC-MS/MS lipidomics methods targeting PC(20:5/20:5); (ii) a calibration standard for constructing quantitative response curves free from interfering isobaric or isomeric species; and (iii) a system suitability standard for verifying instrument performance when analyzing EPA-containing phospholipids in biological matrices such as krill oil, fish tissue, or C. elegans lipid extracts [1]. The compound's defined behavior in electrospray ionization—specifically its response to ammonium-containing mobile phases, where ammonium additives can suppress rather than enhance PC ionization [2]—makes it a valuable reference material for method development and inter-laboratory harmonization in EPA-phospholipid analysis.

Application

Selection Property

Validation Focus

Lipoxygenase negative control & EPA pathway dissection

Negligible LOX substrate activity

Phospholipase A₂-dependence verification

Defined di-PUFA bilayers for membrane biophysics

Homogeneous di-PUFA architecture

Cholesterol resistance & disorder quantification

Ferroptosis pathway study

p53/GPX4 pathway engagement

Mechanism-specific ferroptosis model endpoint

Lipidomics analytical standard

Single molecular species purity

LC-MS/MS retention time & fragmentation reference

• [1] Tanaka T, Izuwa S, Tanaka K, Yamamoto D, Takimoto T, Matsuura F, Satouchi K. Biosynthesis of 1,2-dieicosapentaenoyl-sn-glycero-3-phosphocholine in Caenorhabditis elegans. Eur. J. Biochem. 1999;263(1):189-194. DOI: 10.1046/j.1432-1327.1999.00480.x. View Source
• [2] Rush MD, et al. Role of ammonium in the ionization of phosphatidylcholines during electrospray mass spectrometry. Rapid Commun. Mass Spectrom. 2017;31(3):264-268. DOI: 10.1002/rcm.7788. View Source